Cas no 56409-61-1 (1,2,4-Thiadiazol-3(2H)-one, 5-[[(4-methylphenyl)methyl]thio]-)

• Product Name: 1,2,4-Thiadiazol-3(2H)-one, 5-[[(4-methylphenyl)methyl]thio]-
• CAS No: 56409-61-1
• MF: C₁₀H₁₀N₂OS₂
• MW: 238.329199314117
• CID: 1602320
• Update Time: 2024-09-13

1,2,4-Thiadiazol-3(2H)-one, 5-[[(4-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-3(2H)-one, 5-[[(4-methylphenyl)methyl]thio]-

• Inchi： 1S/C10H10N2OS2/c1-7-2-4-8(5-3-7)6-14-10-11-9(13)12-15-10/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： QCICFIRREGYENC-UHFFFAOYSA-N
• SMILES： S1C(SCC2=CC=C(C)C=C2)=NC(=O)N1

Computed Properties

• Exact Mass: 238.0236

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• PSA: 41.46
• pka: 5.62±0.40(Predicted)